methyl N-{4-[(methylcarbamoyl)methyl]phenyl}carbamate

• IUPAC Name: methyl N-[4-[2-(methylamino)-2-oxoethyl]phenyl]carbamate
• InChI: InChI=1S/C11H14N2O3/c1-12-10(14)7-8-3-5-9(6-4-8)13-11(15)16-2/h3-6H,7H2,1-2H3,(H,12,14)(H,13,15)
• InChI Key: DRRLDFNAGTUKGR-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CC1=CC=C(C=C1)NC(=O)OC
• Molecular Formula: C11H14N2O3
• Molecular Weight: 222.24 g/mol

Description

“Methyl N-{4-[(methylcarbamoyl)methyl]phenyl}carbamate” is a complex organic compound. It is related to methyl carbamate, which is an organic compound and the simplest ester of carbamic acid. Methyl carbamate is a colorless solid. It is prepared by the reaction of methanol and urea.

Synthesis Analysis

Methyl N-phenyl carbamate (MPC), a related compound, has been synthesized from aniline, urea, and methanol. The effects of catalysts, loading amounts, preparation condition of catalyst, and reaction condition on the synthesis of MPC were investigated. It was shown that KNO3 modified zeolite HY gave the best performance to MPC formation among the evaluated catalysts.

Molecular Structure Analysis

The molecular structure of “methyl N-{4-[(methylcarbamoyl)methyl]phenyl}carbamate” is complex and likely contains multiple bonds, aromatic bonds, and possibly secondary amide(s) and carbamate(s).

Chemical Reactions Analysis

Methyl N-phenyl carbamate (MPC) can be synthesized through various methods such as oxidative carbonylation of aniline, reductive carbonylation of nitrobenzene, alcoholysis of 1,3-diphenyl urea, methoxy carboxylation of aniline, and reaction of aniline with methyl carbamate.

Safety and Hazards

Methyl carbamate, a related compound, is not mutagenic in Salmonella but is mutagenic in Drosophila. Experimental evidence shows that it is a carcinogen in rats, and not carcinogenic in mice. The compound is “known to the state of California to cause cancer” per Proposition 65.

Future Directions

The synthesis of methyl N-phenyl carbamate (MPC) from urea promotes CO2 utilization and the synthesis of important chemicals derived from CO2. Developing a new heterogeneous catalyst with high activity and selectivity to MPC formation is of great significance. This could lead to more environmentally friendly methods of producing this and related compounds in the future.

Mechanism of Action

Target of Action

Carbamates in general are known to interact with various enzymes and receptors in the body .

Mode of Action

Carbamates, including methyl N-{4-[(methylcarbamoyl)methyl]phenyl}carbamate, function by forming a carbamate ester with their target molecules . This interaction can lead to changes in the target’s function, potentially inhibiting or enhancing its activity .

Biochemical Pathways

Carbamates are known to affect a variety of biochemical pathways, depending on their specific targets .

Pharmacokinetics

Carbamates are generally known to have good bioavailability due to their ability to cross biological membranes . The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound would need to be studied further for a more accurate understanding.

Result of Action

The effects would likely depend on the specific targets of the compound and the biochemical pathways it affects .

Action Environment

Environmental factors can influence the action, efficacy, and stability of methyl N-{4-[(methylcarbamoyl)methyl]phenyl}carbamate. Factors such as temperature, pH, and the presence of other chemicals can affect the stability and activity of the compound